2-(3,4-Difluorophenyl)-4-(4-hydroxyphenyl)thiazole

• IUPAC Name: 4-[2-(3,4-difluorophenyl)-1,3-thiazol-4-yl]phenol
• InChI: InChI=1S/C15H9F2NOS/c16-12-6-3-10(7-13(12)17)15-18-14(8-20-15)9-1-4-11(19)5-2-9/h1-8,19H
• InChI Key: FVHNOKTWTORAOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)C3=CC(=C(C=C3)F)F)O
• Molecular Formula: C15H9F2NOS
• Molecular Weight: 289.30 g/mol

Description

2-(3,4-Difluorophenyl)-4-(4-hydroxyphenyl)thiazole, also known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that has been used for the treatment of mild to moderate pain and inflammation. Diflunisal is a derivative of salicylic acid and has been used as a substitute for aspirin due to its similar pharmacological effects.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has demonstrated the potent synthetic utility of thiazole derivatives in generating a variety of heterocyclic compounds. These compounds serve as building blocks for more complex molecules with applications in drug development and material science. For instance, the synthesis and chemical transformations of thiazole derivatives have facilitated the creation of 1-benzofurans, indoles, 1-benzothiophenes, and 1-benzoselenophenes, showcasing the compound's versatile role in constructing pharmacologically relevant structures (Petrov & Androsov, 2013).

Pharmacological Applications

Thiazole derivatives have been extensively explored for their pharmacological potentials, including anti-inflammatory, antimicrobial, antiviral, and antitumor activities. Novel thiazole compounds have been reviewed for their roles as enzyme inhibitors, showcasing their application in treating diseases through the modulation of specific metabolic pathways. This includes the development of compounds targeting phosphatidylinositol-3-kinase, protein kinase, and various enzymes involved in metabolism, illustrating the compound's impact on advancing therapeutic agents with reduced side effects (Leoni et al., 2014).

Optoelectronic Materials

The integration of thiazole derivatives into π-extended conjugated systems has been reported to significantly enhance the creation of novel optoelectronic materials. These materials find applications in electronic devices, luminescent elements, and photoelectric conversion elements. Research underscores the importance of incorporating thiazole and pyrimidine fragments into such systems for developing materials for organic light-emitting diodes (OLEDs), including highly efficient red phosphorescent OLEDs and materials for nonlinear optical applications (Lipunova et al., 2018).

Antioxidant and Anti-inflammatory Agents

The exploration of benzofused thiazole derivatives for their in vitro antioxidant and anti-inflammatory activities demonstrates the compound's potential in developing alternative therapeutic agents. These studies focus on the design, synthesis, and evaluation of these derivatives to identify new candidates for treatment with distinct anti-inflammatory activity compared to standard references, underscoring the ongoing need for innovative compounds in pharmaceutical research (Raut et al., 2020).